Cas no 1115997-10-8 (N-(2-bromophenyl)-2-{5H-pyrimido[5,4-b]indol-4-ylsulfanyl}acetamide)

• Product Name: N-(2-bromophenyl)-2-{5H-pyrimido[5,4-b]indol-4-ylsulfanyl}acetamide
• CAS No: 1115997-10-8
• MF: C₁₈H₁₃BrN₄OS
• MW: 413.291021108627
• CID: 5388416
• Update Time: 2025-08-04

N-(2-bromophenyl)-2-{5H-pyrimido[5,4-b]indol-4-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Bromophenyl)-2-(5H-pyrimido[5,4-b]indol-4-ylthio)acetamide
• N-(2-bromophenyl)-2-{5H-pyrimido[5,4-b]indol-4-ylsulfanyl}acetamide

• Inchi： 1S/C18H13BrN4OS/c19-12-6-2-4-8-14(12)22-15(24)9-25-18-17-16(20-10-21-18)11-5-1-3-7-13(11)23-17/h1-8,10,23H,9H2,(H,22,24)
• InChI Key： MHUWLFYWPBPUMV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1Br)(=O)CSC1=C2C(=NC=N1)C1=C(N2)C=CC=C1

Experimental Properties

• Density: 1.67±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 678.5±55.0 °C(Predicted)
• pka: 12.08±0.70(Predicted)

Additional information on N-(2-bromophenyl)-2-{5H-pyrimido[5,4-b]indol-4-ylsulfanyl}acetamide

Comprehensive Overview of N-(2-bromophenyl)-2-{5H-pyrimido[5,4-b]indol-4-ylsulfanyl}acetamide (CAS No. 1115997-10-8)

In the realm of organic chemistry and pharmaceutical research, N-(2-bromophenyl)-2-{5H-pyrimido[5,4-b]indol-4-ylsulfanyl}acetamide (CAS No. 1115997-10-8) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its pyrimidoindole core and bromophenyl moiety, is often explored for its role in drug discovery and medicinal chemistry. Researchers are particularly interested in its sulfanylacetamide group, which may contribute to its bioactivity and binding affinity.

The compound's CAS number 1115997-10-8 serves as a critical identifier in chemical databases, ensuring precise tracking in scientific literature and patent filings. Its complex name reflects its intricate architecture, combining a pyrimidine ring fused with an indole system—a motif frequently encountered in kinase inhibitors and anticancer agents. Recent trends in AI-driven drug design have amplified interest in such scaffolds, as computational models predict their interactions with biological targets like protein kinases or G-protein-coupled receptors.

One of the most searched questions surrounding this compound revolves around its synthetic routes and scalability. Organic chemists often inquire about optimized protocols for introducing the 2-bromophenyl group or the thioether linkage, which are pivotal for maintaining the molecule's stability. Discussions on platforms like ResearchGate and PubMed highlight challenges in regioselective functionalization of the pyrimido[5,4-b]indole framework, a topic of relevance to green chemistry enthusiasts aiming to reduce waste.

From a pharmacological perspective, the N-(2-bromophenyl)acetamide segment is reminiscent of NSAID derivatives, sparking hypotheses about potential anti-inflammatory properties. Meanwhile, the 5H-pyrimido[5,4-b]indole core aligns with heterocyclic compounds studied for neurodegenerative disease applications. These connections make CAS 1115997-10-8 a candidate for multi-target drug development, a hot topic in precision medicine.

In material science, derivatives of this compound are investigated for their photophysical properties, particularly in OLED technologies. The bromine atom offers a handle for cross-coupling reactions, enabling integration into π-conjugated systems for optoelectronic devices. Such interdisciplinary applications resonate with sustainability advocates seeking energy-efficient materials.

Analytical chemists emphasize the importance of HPLC purification and LC-MS characterization for this molecule, given its polar functional groups. FAQs on SciFinder often address solubility challenges in DMSO or acetonitrile, critical for high-throughput screening. These practical considerations are vital for lab-scale synthesis and industrial production alike.

As the scientific community leans toward fragment-based drug discovery, the pyrimidoindole-thioacetamide hybrid in CAS 1115997-10-8 presents a versatile building block. Its structure-activity relationships (SAR) are frequently modeled using molecular docking software, aligning with the bioinformatics boom. This synergy between wet-lab experiments and in silico tools exemplifies modern chemical biology approaches.

In conclusion, N-(2-bromophenyl)-2-{5H-pyrimido[5,4-b]indol-4-ylsulfanyl}acetamide represents a compelling case study at the intersection of synthetic chemistry, drug development, and materials engineering. Its CAS registry number 1115997-10-8 anchors its identity in global research, while its structural complexity continues to inspire innovations across disciplines—from targeted therapies to smart materials.